Cas no 68967-34-0 (Ethyl 2-methyl-5-nitrofuran-3-carboxylate)

Ethyl 2-methyl-5-nitrofuran-3-carboxylate structure
68967-34-0 structure
Product name:Ethyl 2-methyl-5-nitrofuran-3-carboxylate
CAS No:68967-34-0
MF:C8H9NO5
MW:199.160762548447
CID:972788
PubChem ID:298461

Ethyl 2-methyl-5-nitrofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-methyl-5-nitrofuran-3-carboxylate
    • 2-Methyl-5-nitro-furan-3-carbonsaeure-aethylester
    • 2-methyl-5-nitro-furan-3-carboxylic acid ethyl ester
    • AC1L6T61
    • AG-G-67714
    • CTK2F7298
    • ETHYL 2-METHYL-5-NITRO-FURAN-3-CARBOXYLATE
    • NSC170611
    • DTXSID80305383
    • NSC-170611
    • 68967-34-0
    • Inchi: InChI=1S/C8H9NO5/c1-3-13-8(10)6-4-7(9(11)12)14-5(6)2/h4H,3H2,1-2H3
    • InChI Key: KZFGYEFENLTRQC-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=C(C)OC(=C1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.04807
  • Monoisotopic Mass: 199.04807239g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 82.58

Ethyl 2-methyl-5-nitrofuran-3-carboxylate Related Literature

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